3-Methyl-2-(3-trifluoromethylbenzoyl)pyridine

• IUPAC Name: (3-methylpyridin-2-yl)-[3-(trifluoromethyl)phenyl]methanone
• InChI: InChI=1S/C14H10F3NO/c1-9-4-3-7-18-12(9)13(19)10-5-2-6-11(8-10)14(15,16)17/h2-8H,1H3
• InChI Key: CFHZKMBVAHGEER-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=CC=C1)C(=O)C2=CC(=CC=C2)C(F)(F)F
• Molecular Formula: C14H10F3NO
• DSSTOX Substance ID: DTXSID301194582
• Molecular Weight: 265.23 g/mol
• CAS RN: 1187170-51-9

Description

3-Methyl-2-(3-trifluoromethylbenzoyl)pyridine (MTBP) is a chemical compound that belongs to the class of pyridine derivatives. It has a molecular formula of C14H10F3NO and a molecular weight of 265.23 g/mol.

Synthesis Analysis

The synthesis of trifluoromethylpyridines (TFMPs), such as MTBP, is a key structural motif in active agrochemical and pharmaceutical ingredients. Various methods of synthesizing these compounds have been reported. For example, 2-chloro-5-methylpyridine or 2-chloro-5-(chloromethyl)pyridine can be chlorinated under liquid-phase conditions to afford the intermediate 2,3-dichloro-5-(trichloromethyl)pyridine (2,3,5-DCTC); subsequent vapor–phase.

Molecular Structure Analysis

The molecular structure of MTBP consists of a pyridine ring substituted with a methyl group and a trifluoromethylbenzoyl group.

Chemical Reactions Analysis

Trifluoromethylpyridines (TFMPs) and their derivatives, including MTBP, are used as key structural motifs in active agrochemical and pharmaceutical ingredients. The unique physicochemical properties of the fluorine atom and the unique characteristics of the pyridine moiety contribute to the biological activities of TFMP derivatives.

Physical And Chemical Properties Analysis

MTBP has a molecular formula of C14H10F3NO and a molecular weight of 265.23 g/mol. The presence of a fluorine atom and a carbon-containing pyridine are thought to bestow many of the distinctive physical–chemical properties observed with this class of compounds.

Scientific Research Applications

Organometallic Chemistry and Complex Formation

3-Methyl-2-(3-trifluoromethylbenzoyl)pyridine has been utilized in the synthesis of organometallic complexes. For instance, it plays a role in the formation of luminescent rhenium(I) tricarbonyl complexes (Li et al., 2012), and ruthenium bis(bipyridine) complexes (Leigh et al., 2013). These complexes are studied for their electrochemical and photophysical properties, indicating potential applications in areas like photovoltaics and light-emitting devices.

Catalysis and Chemical Synthesis

The compound is also significant in the field of catalysis. It has been used in palladium pincer-type complexes and sulfur adducts of pyridine-bridged bis(1,2,3-triazolin-5-ylidenes) for catalytic applications, as explored by Wang et al. (2018) (Wang et al., 2018). Additionally, it is involved in the synthesis of novel benzothiazole-containing derivatives with potential antibacterial and antioxidant activities (Bhoi et al., 2016).

Photophysical Applications

In the realm of photophysical applications, the compound has been a part of studies involving luminescent properties. For example, Su et al. (2021) investigated the electroluminescence of orange-red iridium(III) complexes for OLEDs, where a variant of this compound was used (Su et al., 2021). These studies are crucial for advancing OLED technology and developing new materials for display and lighting applications.

Future Directions

Trifluoromethylpyridines (TFMPs) and their derivatives, including MTBP, are expected to have many novel applications in the future. Currently, the major use of TFMP derivatives is in the protection of crops from pests. Several TFMP derivatives are also used in the pharmaceutical and veterinary industries. As the number of applications for these compounds continues to grow, the development of fluorinated organic chemicals is becoming an increasingly important research topic.